Cas no 1257649-55-0 (2-(3-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione)

• Product Name: 2-(3-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
• CAS No: 1257649-55-0
• MF: C₁₁H₁₁BINO₄
• MW: 358.924815416336
• CID: 4582707
• PubChem ID: 71310558
• Update Time: 2025-10-29

2-(3-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
• 3-Bromophenylboronic acid MIDA ester
• MFCD11215225
• 2-(3-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
• 1287221-37-7
• AS-2872
• DTXSID40746233
• AKOS022168239
• starbld0034477
• 3-Iodophenylboronic acid MIDA ester
• 1257649-55-0
• Boron, [N-[(carboxy-kappaO)methyl]-N-methylglycinato(2-)-kappaN,kappaO](3-iodophenyl)-, (T-4)-
• 3-Iodophenylboronic acid MIDA ester, 97%

• MDL： MFCD11215225
• Inchi： 1S/C11H11BINO4/c1-14-6-10(15)17-12(18-11(16)7-14)8-3-2-4-9(13)5-8/h2-5H,6-7H2,1H3
• InChI Key： GEXCTPQCJMYLNP-UHFFFAOYSA-N
• SMILES： B1(C2=CC=CC(I)=C2)OC(=O)CN(CC(=O)O1)C

Computed Properties

• Exact Mass: 358.98259g/mol
• Monoisotopic Mass: 358.98259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Melting Point: 237-242 °C

2-(3-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 2-(3-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione

Introduction to 2-(3-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione (CAS No. 1257649-55-0)

2-(3-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione is a specialized boronic acid derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number 1257649-55-0, belongs to a class of molecules known for their utility in cross-coupling reactions and as intermediates in the synthesis of complex organic structures. Its unique structural features, including the presence of an iodophenyl group and a dioxazaborocane core, make it a versatile tool for chemists working in both academic and industrial settings.

The dioxazaborocane moiety in the molecular structure of this compound is particularly noteworthy. Dioxazaborocanes are known for their stability and reactivity in various chemical transformations, particularly in borylation reactions. The boronic acid functionality further enhances its applicability in Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of biaryl compounds. These types of reactions are crucial in pharmaceutical chemistry, where biaryl structures are common motifs in drug molecules.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for use in medicinal chemistry. The iodophenyl substituent in this compound adds another layer of functionality, allowing for further derivatization through metal-catalyzed coupling reactions. This makes 2-(3-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione a valuable intermediate for constructing more complex molecules.

One of the most exciting applications of this compound is in the development of new therapeutic agents. Researchers have been exploring its potential as a precursor for small-molecule drugs that target specific biological pathways. For instance, studies have shown that boronic acid derivatives can be incorporated into molecules designed to inhibit enzymes involved in cancer progression. The reactivity of the boronic acid group allows for precise modifications to the molecular framework, enabling chemists to fine-tune the properties of these drug candidates.

The stereochemistry of 2-(3-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione is also an area of active investigation. Understanding how the spatial arrangement of atoms affects the reactivity and biological activity of a molecule is crucial for drug design. The dioxazaborocane core provides a rigid scaffold that can influence the conformation of attached functional groups. This has implications for both the synthesis and the application of this compound in pharmaceutical research.

Another important aspect of this compound is its role in materials science. Boronic acids and their derivatives have been used to create functional materials with unique properties. For example, they can be employed in the development of polymers with specific chemical or physical characteristics. The iodophenyl group can also be used to link this boronic acid derivative to other functional units, creating hybrid materials that combine the properties of multiple components.

The synthesis of 2-(3-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione involves several key steps that highlight its complexity and utility. The preparation typically starts with the formation of the dioxazaborocane core followed by functionalization with the iodophenyl group. Each step must be carefully controlled to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both research and industrial applications.

In conclusion, 2-(3-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione (CAS No. 1257649-55-0) is a multifaceted compound with significant potential in organic synthesis and pharmaceutical development. Its unique structural features make it an invaluable tool for chemists working on complex molecular architectures. As research continues to uncover new applications for this compound, 2-(3-Iodophenyl)-6-methyl-1,3,6，